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Compound of Interest

Compound Name: BOC-L-phenylalanine-d5

Cat. No.: B119890 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like BOC-L-phenylalanine-d5 are paramount. This guide

provides immediate, essential safety and logistical information, including operational and

disposal plans, to ensure laboratory safety and proper management of this compound.

Personal Protective Equipment (PPE) and Safety
Measures
When handling BOC-L-phenylalanine-d5, a comprehensive approach to personal protection is

crucial to minimize exposure. The following personal protective equipment is recommended.[1]

[2]

Eye/Face Protection:

Wear appropriate protective eyeglasses or chemical safety goggles that conform to OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]

In situations with a potential for splashing, a face shield should be used in addition to

goggles.[3]

Skin Protection:

Wear suitable protective gloves tested according to EN 374. Nitrile rubber gloves with a

thickness greater than 0.11 mm are a suitable option.[4]
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Appropriate protective clothing should be worn to prevent skin exposure.[1][2]

It is recommended to use preventive skin protection like barrier creams.[4]

Respiratory Protection:

Under normal use with adequate ventilation, respiratory protection is not typically required.[2]

[5]

If dust formation is likely, the use of a particle filter or an air-purifying respirator is

recommended.[2]

Hygiene Measures:

Handle in accordance with good industrial hygiene and safety practices.[1]

Wash hands and other exposed areas with mild soap and water before eating, drinking, or

smoking, and when leaving work.[1]

Avoid contact with skin, eyes, and clothing.[2]

Quantitative Data Summary
Property Value Source

Molecular Formula C14H14D5NO4 N/A

Melting Point 85 - 88 °C / 185 - 190.4 °F [5]

Recommended Storage

Temperature
2 - 8 °C [1][4]

Glove Material NBR (Nitrile rubber) [4]

Glove Thickness >0.11 mm [4]

Glove Permeation >480 minutes (level 6) [4]

Operational Plan: Step-by-Step Handling and
Storage

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://isotope.com/product/attachment/DLM-2157-1/L-PHENYLALANINE-N-T-BOC%20%28RING-D5%2C%2098%25%29%20-%20DLM-2157%20-%20V.2.1%20-%20US%20-%20English%20US.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Boc_3_dimethylamino_D_alanine.pdf
https://www.carlroth.com/medias/SDB-6931-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgxMTV8YXBwbGljYXRpb24vcGRmfGFEZ3hMMmd4Wmk4NU1UYzFNVFExTlRFeU9Ua3dMMU5FUWw4Mk9UTXhYMGRDWDBWT0xuQmtaZ3xmNDBhNzVjNTQ5YzdkNWE3OGRhZTY2ZTVlZDJlZGE4Yjc5M2Q2OTQwNjY3NjMxN2I5MWZhMjdlYTUwNTdiZmQw
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Boc_3_dimethylamino_D_alanine.pdf
https://www.fishersci.com/store/msds?partNumber=AC275640050&productDescription=BOC-L-PHENYLALANINE%2C+99%2B%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Boc_3_dimethylamino_D_alanine.pdf
https://isotope.com/product/attachment/DLM-2157-1/L-PHENYLALANINE-N-T-BOC%20%28RING-D5%2C%2098%25%29%20-%20DLM-2157%20-%20V.2.1%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-2157-1/L-PHENYLALANINE-N-T-BOC%20%28RING-D5%2C%2098%25%29%20-%20DLM-2157%20-%20V.2.1%20-%20US%20-%20English%20US.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Boc_3_dimethylamino_D_alanine.pdf
https://www.fishersci.com/store/msds?partNumber=AC275640050&productDescription=BOC-L-PHENYLALANINE%2C+99%2B%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://isotope.com/product/attachment/DLM-2157-1/L-PHENYLALANINE-N-T-BOC%20%28RING-D5%2C%2098%25%29%20-%20DLM-2157%20-%20V.2.1%20-%20US%20-%20English%20US.pdf
https://www.carlroth.com/medias/SDB-6931-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgxMTV8YXBwbGljYXRpb24vcGRmfGFEZ3hMMmd4Wmk4NU1UYzFNVFExTlRFeU9Ua3dMMU5FUWw4Mk9UTXhYMGRDWDBWT0xuQmtaZ3xmNDBhNzVjNTQ5YzdkNWE3OGRhZTY2ZTVlZDJlZGE4Yjc5M2Q2OTQwNjY3NjMxN2I5MWZhMjdlYTUwNTdiZmQw
https://www.carlroth.com/medias/SDB-6931-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgxMTV8YXBwbGljYXRpb24vcGRmfGFEZ3hMMmd4Wmk4NU1UYzFNVFExTlRFeU9Ua3dMMU5FUWw4Mk9UTXhYMGRDWDBWT0xuQmtaZ3xmNDBhNzVjNTQ5YzdkNWE3OGRhZTY2ZTVlZDJlZGE4Yjc5M2Q2OTQwNjY3NjMxN2I5MWZhMjdlYTUwNTdiZmQw
https://www.carlroth.com/medias/SDB-6931-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgxMTV8YXBwbGljYXRpb24vcGRmfGFEZ3hMMmd4Wmk4NU1UYzFNVFExTlRFeU9Ua3dMMU5FUWw4Mk9UTXhYMGRDWDBWT0xuQmtaZ3xmNDBhNzVjNTQ5YzdkNWE3OGRhZTY2ZTVlZDJlZGE4Yjc5M2Q2OTQwNjY3NjMxN2I5MWZhMjdlYTUwNTdiZmQw
https://www.carlroth.com/medias/SDB-6931-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgxMTV8YXBwbGljYXRpb24vcGRmfGFEZ3hMMmd4Wmk4NU1UYzFNVFExTlRFeU9Ua3dMMU5FUWw4Mk9UTXhYMGRDWDBWT0xuQmtaZ3xmNDBhNzVjNTQ5YzdkNWE3OGRhZTY2ZTVlZDJlZGE4Yjc5M2Q2OTQwNjY3NjMxN2I5MWZhMjdlYTUwNTdiZmQw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product label matches the order specifications.

Wear appropriate PPE (lab coat, gloves, safety glasses) during inspection.

2. Storage:

Store in a dry, cool, and well-ventilated place.[2]

The recommended storage temperature is between 2°C and 8°C.[1][4]

Keep the container tightly closed and protect it from light.[1]

Store away from incompatible materials such as strong oxidizing agents, acids, and alkaline

substances.[1][5]

3. Weighing and Handling:

Always handle this compound in a well-ventilated area, preferably within a chemical fume

hood to minimize inhalation exposure.[2]

As this compound is a solid, take care to avoid the generation of dust during handling and

weighing.[2]

Use appropriate tools (e.g., spatulas) for transferring the solid.

Ensure all necessary PPE is worn correctly.

4. Experimental Use:

Follow the specific protocols for your experiment, ensuring all handling is done in a

designated and properly ventilated area.

Avoid contact with skin and eyes.[6]

Keep the container closed when not in use.
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Accidental Release Measures
In case of a spill, follow these procedures:

For non-emergency personnel: Avoid breathing vapors, mist, or gas, and avoid dust

formation.[1]

For emergency responders: Do not take action without suitable protective equipment.[1]

Containment: Take up the material mechanically (e.g., by sweeping or shoveling) and collect

it in a suitable container for disposal.[1]

Environmental precautions: Prevent the substance from entering sewers and public waters.

[1]

Disposal Plan
Product Disposal: Dispose of surplus and non-recyclable solutions by contacting a licensed

professional waste disposal service.[1] The material can be sent to a licensed chemical

destruction plant or be disposed of by controlled incineration with flue gas scrubbing.[6]

Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for

recycling or reconditioning.[6] Alternatively, the packaging can be punctured to make it

unusable for other purposes and then disposed of in a sanitary landfill.[6]

Regulations: All waste materials should be disposed of under conditions that meet federal,

state, and local environmental control regulations.[1]

Workflow for Safe Handling of BOC-L-
phenylalanine-d5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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